Cas no 66116-74-3 (2-(3,4-dimethoxyphenyl)-1-(2,4,5-trihydroxyphenyl)ethanone)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-(2,4,5-trihydroxyphenyl)ethanone
• CAS No: 66116-74-3
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 2795285
• PubChem ID: 14212256
• Update Time: 2025-04-21

2-(3,4-dimethoxyphenyl)-1-(2,4,5-trihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 66116-74-3
• DTXSID40557487
• 3,4-dimethoxybenzyl 2,4,5-trihydroxyphenyl ketone
• DTXCID10508269
• 2-(3,4-Dimethoxyphenyl)-1-(2,4,5-trihydroxyphenyl)ethan-1-one
• 2-(3,4-dimethoxyphenyl)-1-(2,4,5-trihydroxyphenyl)ethanone

• Inchi： 1S/C16H16O6/c1-21-15-4-3-9(6-16(15)22-2)5-11(17)10-7-13(19)14(20)8-12(10)18/h3-4,6-8,18-20H,5H2,1-2H3
• InChI Key： XENYBVPCIRWTMR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C1C=C(C(=CC=1O)O)O)=O)OC

Computed Properties

• Exact Mass: 304.09468823g/mol
• Monoisotopic Mass: 304.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes